Altemicidin Altemicidin Altemicidin is a N-acyl-L-amino acid.
Altemicidin is a natural product found in Streptomyces sioyaensis with data available.
Brand Name: Vulcanchem
CAS No.: 125399-82-8
VCID: VC21183836
InChI: InChI=1S/C13H20N4O7S/c1-17-3-7(11(14)20)6-2-9(18)13(12(21)22,8(6)4-17)16-10(19)5-25(15,23)24/h3,6,8-9,18H,2,4-5H2,1H3,(H2,14,20)(H,16,19)(H,21,22)(H2,15,23,24)/t6-,8+,9-,13+/m0/s1
SMILES: CN1CC2C(CC(C2(C(=O)O)NC(=O)CS(=O)(=O)N)O)C(=C1)C(=O)N
Molecular Formula: C13H20N4O7S
Molecular Weight: 376.39 g/mol

Altemicidin

CAS No.: 125399-82-8

Cat. No.: VC21183836

Molecular Formula: C13H20N4O7S

Molecular Weight: 376.39 g/mol

* For research use only. Not for human or veterinary use.

Altemicidin - 125399-82-8

Specification

Description Altemicidin is a N-acyl-L-amino acid.
Altemicidin is a natural product found in Streptomyces sioyaensis with data available.
CAS No. 125399-82-8
Molecular Formula C13H20N4O7S
Molecular Weight 376.39 g/mol
IUPAC Name (4aR,6S,7R,7aS)-4-carbamoyl-6-hydroxy-2-methyl-7-[(2-sulfamoylacetyl)amino]-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyridine-7-carboxylic acid
Standard InChI InChI=1S/C13H20N4O7S/c1-17-3-7(11(14)20)6-2-9(18)13(12(21)22,8(6)4-17)16-10(19)5-25(15,23)24/h3,6,8-9,18H,2,4-5H2,1H3,(H2,14,20)(H,16,19)(H,21,22)(H2,15,23,24)/t6-,8+,9-,13+/m0/s1
Standard InChI Key VZRFZUPFQKSXPV-VPFIQFBESA-N
Isomeric SMILES CN1C[C@@H]2[C@@H](C[C@@H]([C@]2(C(=O)O)NC(=O)CS(=O)(=O)N)O)C(=C1)C(=O)N
SMILES CN1CC2C(CC(C2(C(=O)O)NC(=O)CS(=O)(=O)N)O)C(=C1)C(=O)N
Canonical SMILES CN1CC2C(CC(C2(C(=O)O)NC(=O)CS(=O)(=O)N)O)C(=C1)C(=O)N

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